molecular formula C17H18BrNO B8774326 4-Benzyl-2-(4-bromo-phenyl)-morpholine

4-Benzyl-2-(4-bromo-phenyl)-morpholine

Cat. No. B8774326
M. Wt: 332.2 g/mol
InChI Key: NSYVLERQTZQOKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Benzyl-2-(4-bromo-phenyl)-morpholine is a useful research compound. Its molecular formula is C17H18BrNO and its molecular weight is 332.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Benzyl-2-(4-bromo-phenyl)-morpholine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Benzyl-2-(4-bromo-phenyl)-morpholine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Benzyl-2-(4-bromo-phenyl)-morpholine

Molecular Formula

C17H18BrNO

Molecular Weight

332.2 g/mol

IUPAC Name

4-benzyl-2-(4-bromophenyl)morpholine

InChI

InChI=1S/C17H18BrNO/c18-16-8-6-15(7-9-16)17-13-19(10-11-20-17)12-14-4-2-1-3-5-14/h1-9,17H,10-13H2

InChI Key

NSYVLERQTZQOKU-UHFFFAOYSA-N

Canonical SMILES

C1COC(CN1CC2=CC=CC=C2)C3=CC=C(C=C3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-benzyl-6-(4-bromo-phenyl)-morpholin-3-one (21.3 g; 62 mmol) in THF (350 mL) was added BH3.THF in THF (1M, 155 mL; 155 mmol) dropwise, at 0° C. After 1 hour the mixture was allowed to warm to RT and stirred for another 2 hours. To the reaction mixture was added MeOH (300 mL), at 0° C., the resulting mixture was stirred at RT for 3 days, and subsequently concentrated in vacuo. The residue was partitioned between EtOAc and 1 M aqueous NaOH-solution. The organic layer was dried (Na2SO4), filtered, and concentrated in vacuo to afford 4-benzyl-2-(4-bromo-phenyl)-morpholine (20.1 g), which was used as such in the next step.
Quantity
21.3 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
350 mL
Type
solvent
Reaction Step One
Name
Quantity
155 mL
Type
solvent
Reaction Step One
Name
Quantity
300 mL
Type
reactant
Reaction Step Two

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